Cas no 12304-65-3 (Hydrotalcite)

• Product Name: Hydrotalcite
• CAS No: 12304-65-3
• CID: 48922
• Update Time: 2025-05-20

Hydrotalcite Chemical and Physical Properties

Names and Identifiers

• Hydrotalcite
• dialuminum,hexamagnesium,carbonate,hexadecahydroxide,tetrahydrate
• HYDROTALCITE, BP2000
• Hidrotalcita
• Hydrotalcite [INN:BAN:JAN]
• Hydrotalcitum
• Perkalite
• Pural MG 63ABSA
• RUP 118
• Sorbacid 911
• Sorbacid 939
• Sorbplus PM
• Syntal 696
• Syntal HSA 696
• Talcid
• Altacite
• dht4
• gavite
• Aluminum magnesium hydroxide carbonate hydrate
• Hydrotalcite (Mg6(CO3)Al(OH)62(OH)4.4H2O)
• volknerite
• Altacet
• Altacide

• Inchi： 1S/CH2O3.Al.6O/c2-1(3)4;;;;;;;/h(H2,2,3,4);;;;;;;/q;+3;6*-1/p-2
• InChI Key： VLCKXWFFGTZWIG-UHFFFAOYSA-L
• SMILES： C([O-])([O-])=O.[Al+3]([O-])([O-])([O-])([O-])([O-])[O-]

Computed Properties

• Exact Mass: 607.99100
• Monoisotopic Mass: 145.964629
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 20
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 32
• Rotatable Bond Count: 0
• Complexity: 18.8
• Covalently-Bonded Unit Count: 29
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 65.2

Experimental Properties

• Color/Form: Not determined
• Density: 2.0 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Stability/Shelf Life: Stability
• PSA: 469.07000
• LogP: -4.85800
• Solubility: Not determined
• Vapor Pressure: No data available

Hydrotalcite Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： 22-24/25
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Hydrotalcite

Comprehensive Guide to Hydrotalcite (CAS No. 12304-65-3): Properties, Applications, and Innovations

Hydrotalcite, identified by its CAS number 12304-65-3, is a naturally occurring and synthetically produced layered double hydroxide (LDH) with a unique structure and versatile applications. Known for its anion-exchange capacity, thermal stability, and biocompatibility, this compound has gained significant attention in industries ranging from pharmaceuticals to environmental remediation. In this article, we delve into the properties of Hydrotalcite, its industrial uses, and how it addresses modern challenges like sustainable manufacturing and green chemistry.

The chemical formula of Hydrotalcite is typically represented as [Mg₆Al₂(OH)₁₆]CO₃·4H₂O, highlighting its layered structure with positively charged metal hydroxide sheets and interlayer anions. This structure grants it exceptional adsorption capabilities, making it a popular choice for wastewater treatment and pollutant removal. Researchers and engineers are increasingly exploring its potential in carbon capture, a hot topic in climate change mitigation efforts.

In the pharmaceutical industry, Hydrotalcite (CAS 12304-65-3) is widely used as an antacid and gastric acid neutralizer. Its ability to buffer pH levels and release active ingredients in a controlled manner has made it a key component in over-the-counter medications. Recent studies also investigate its role in drug delivery systems, particularly for sustained-release formulations, aligning with the growing demand for personalized medicine.

Another emerging application of Hydrotalcite is in polymer stabilization. As industries shift toward eco-friendly additives, this compound serves as a halogen-free flame retardant and thermal stabilizer for plastics. Its non-toxic nature and compliance with REACH regulations make it a safer alternative to traditional additives, addressing consumer concerns about chemical safety in everyday products.

The synthesis of Hydrotalcite has also evolved, with green synthesis methods gaining traction. Techniques like coprecipitation and hydrothermal synthesis are being optimized to reduce energy consumption and waste, resonating with the global push for sustainable production. These advancements are frequently searched by professionals seeking cost-effective manufacturing solutions.

In agriculture, Hydrotalcite-based fertilizers are being tested for their ability to slowly release nutrients, reducing runoff and improving soil health. This aligns with the increasing interest in precision farming and environmentally friendly agrochemicals. Farmers and agronomists often search for soil amendment solutions, making this a relevant application.

Despite its benefits, challenges remain in scaling up Hydrotalcite production and tailoring its properties for niche applications. Ongoing research focuses on surface modification and nanostructuring to enhance its performance in catalysis and energy storage, areas of high interest in renewable energy discussions.

To summarize, Hydrotalcite (CAS 12304-65-3) is a multifaceted material bridging traditional uses and cutting-edge innovations. Its role in addressing environmental sustainability, healthcare advancements, and industrial safety ensures its continued relevance. For those searching where to buy Hydrotalcite or Hydrotalcite suppliers, verifying technical specifications and regulatory compliance is crucial to meet project requirements.